Cas no 1820748-57-9 (N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide)

• Product Name: N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide
• CAS No: 1820748-57-9
• MF: C₁₃H₁₁Cl₂N₃O₂S
• MW: 344.216339349747
• CID: 4619598
• Update Time: 2025-05-26

N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide
• N'-[(1E)-(2,6-Dichloropyridin-3-yl)methylidene]-4-methylbenzenesulfonohydrazide
• C13H11Cl2N3O2S
• Y2956
• N-[(E)-(2,6-dichloropyridin-3-yl)methylideneamino]-4-methylbenzenesulfonamide

• Inchi： 1S/C13H11Cl2N3O2S/c1-9-2-5-11(6-3-9)21(19,20)18-16-8-10-4-7-12(14)17-13(10)15/h2-8,18H,1H3/b16-8+
• InChI Key： GYBDDWOJOWYJHQ-LZYBPNLTSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)/C=N/NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 3.7
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide

N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide: A Comprehensive Overview

The compound with the CAS number 1820748-57-9 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry. Known by its systematic name, N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide, this chemical entity represents a unique blend of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

At the core of its molecular structure lies a benzene ring substituted with a sulfonohydrazide group and a methyl group, while the pyridine moiety is functionalized with chlorine atoms at the 2 and 6 positions. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity. The presence of both electron-withdrawing and electron-donating groups allows for diverse interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in harnessing the potential of heterocyclic compounds like N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide in medicinal chemistry. The pyridine ring, in particular, is a well-documented pharmacophore that has been extensively explored for its ability to modulate various biological pathways. Studies have shown that pyridine derivatives can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and inflammation.

The sulfonohydrazide moiety further enhances the pharmacological profile of this compound by providing a site for hydrogen bonding and other non-covalent interactions with biological targets. This functional group has been successfully incorporated into numerous drug candidates due to its ability to improve solubility and binding affinity. Moreover, the sulfonohydrazide group can undergo various chemical transformations, allowing for further derivatization and optimization of the molecule's properties.

Recent research has highlighted the potential of N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide as a lead compound for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit the activity of certain enzymes involved in cancer cell proliferation. The chlorine atoms at the 2 and 6 positions of the pyridine ring play a critical role in this interaction by modulating the electronic properties of the molecule and enhancing its binding affinity to the target enzyme.

In addition to its anti-cancer potential, this compound has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may possess anti-inflammatory properties by interacting with inflammatory cytokines and signaling pathways. The ability of N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide to modulate these pathways could make it a valuable tool in the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted pyridine derivatives and methylbenzenesulfonohydrazide under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for translating laboratory findings into clinical applications.

The pharmacokinetic properties of N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide are also an important consideration in its development as a therapeutic agent. Studies have shown that it exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. However, further investigation is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential toxicological concerns.

In conclusion, N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a valuable role in addressing various human diseases.